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A Comparative Environmental Impact
Assessment of Diisodecyl Adipate

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Diisodecyl Adipate and Its Alternatives

Diisodecyl adipate (DIDA) is a high molecular weight adipate plasticizer utilized in a variety of
applications, including in the composition of flexible PVC products. As the regulatory landscape
and environmental consciousness evolve, a thorough understanding of the environmental
footprint of such additives is paramount. This guide provides a comparative assessment of the
environmental impact of DIDA against other common plasticizers, including other adipates,
phthalates, and bio-based alternatives, supported by available experimental data.

Executive Summary

Diisodecyl adipate generally exhibits a favorable environmental profile compared to some
traditional phthalate plasticizers, characterized by low aquatic toxicity and an expectation of
ready biodegradability. However, a comprehensive body of publicly available, peer-reviewed
data for DIDA remains limited, often necessitating a read-across approach from structurally
similar adipate esters. Alternatives such as bio-based plasticizers are emerging with the
potential for a reduced carbon footprint, though their overall environmental impact requires a
holistic life-cycle perspective. This guide synthesizes the available data to facilitate an informed
comparison.
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Data Presentation: A Comparative Overview

The following tables summarize the available quantitative data for DIDA and its alternatives
concerning their environmental impact. It is important to note that direct, comparable
experimental data for DIDA is not always available, and some values are based on estimations

or data from similar compounds.

Table 1: Comparative Aquatic Ecotoxicity Data
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Plasticizer Test Organism  Endpoint Value (mgl/L) Reference
Diisodecyl Daphnia magna )
) 48h EL50 > 100 ECHA Dossier
adipate (DIDA) (Water Flea)
Oncorhynchus
mykiss (Rainbow  96h LL50 > 100 ECHA Dossier
Trout)
Pseudokirchnerie
lla subcapitata 72h EL50 > 100 ECHA Dossier
(Green Algae)
Di(2-ethylhexyl Daphnia magna
(_ yihexy) P I 48h EC50 0.48 - 0.85 [1]
adipate (DEHA) (Water Flea)
Fish (various) 96h LC50 >0.78 [1]
Not acutely toxic
Algae - at or above water  [1]
solubility
) ) Oryzias latipes
Dibutyl adipate ]
(Japanese Rice 96h LC50 3.7 [2]
(DBA) _
Fish)
Daphnia magna
48h EC50 17 [2]
(Water Flea)
Selenastrum
capricornutum - NOEC =2.0 [2]
(Green Algae)
) Pimephales
Dioctyl
promelas
terephthalate 96h LC50 > 984 [3]
(Fathead
(DOTP) _
Minnow)
Daphnia magna
48h EC50 0.0014 [3]
(Water Flea)
Selenastrum 72h EC50 > 0.86 [3]

capricornutum
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(Green Algae)

Diisononyl

cyclohexane-1,2-  Fish, Daphnia,

Not toxic up to

i LC50/EC50 the limit of water [4]
dicarboxylate Algae -
solubility
(DINCH)
) Lepomis
Acetyl tributyl )
] macrochirus 96h LC50 38 -60 [5]
citrate (ATBC) ) )
(Bluegill Sunfish)
Daphnia magna
24h EC50 >1 [5]
(Water Flea)
Desmodesmus
subspicatus 72h EC50 115 [5]
(Green Algae)
Epoxidized
soybean oil Rat (Oral) LD50 > 5000 mg/kg [6]
(ESBO)
Rabbit (Dermal) LD50 > 20 mL/kg [6]

Note: The ecotoxicity of DIDA is reported as Loading Rate (L) or Eluate (E) 50, which is

common for substances with low water solubility.

Table 2: Biodegradability Data
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Plasticizer Test Method Result Reference

Diisodecyl adipate

OECD 301F 83% (28 days) ECHA Dossier
(DIDA)

Di(2-ethylhexyl)

) Readily biodegradable  [1]
adipate (DEHA)

Dibutyl adipate (DBA) - Readily biodegradable [2]
Dioctyl terephthalate )

Biodegradable [7]
(DOTP)
Acetyl tributyl citrate i

Biodegradable [8]

(ATBC)

Experimental Protocols

The environmental data presented are primarily derived from standardized test protocols
established by the Organisation for Economic Co-operation and Development (OECD). Below
are detailed methodologies for the key experiments cited.

Aquatic Toxicity Testing

Standardized acute toxicity tests are conducted on representatives of three trophic levels:
algae (OECD 201), aquatic invertebrates (OECD 202), and fish (OECD 203).

o OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test exposes a
population of exponentially growing green algae to the test substance in a nutrient-rich
medium for 72 hours. The inhibition of growth is measured by cell counts or other biomass
surrogates, and the EC50 (the concentration causing a 50% reduction in growth) is
determined.

o OECD 202: Daphnia sp. Acute Immobilisation Test: Young daphnids (Daphnia magna) are
exposed to a range of concentrations of the test substance for 48 hours. The endpoint is
immobilization, and the EC50 (the concentration causing 50% of the daphnids to become
immobile) is calculated.
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o OECD 203: Fish, Acute Toxicity Test: Fish (e.g., Rainbow Trout or Zebrafish) are exposed to
the test substance in a static or semi-static system for 96 hours. The primary endpoint is
mortality, and the LC50 (the concentration that is lethal to 50% of the test fish) is determined.

Ready Biodegradability Testing

o OECD 301: Ready Biodegradability: This series of tests evaluates the potential for a
chemical to be readily biodegradable under aerobic conditions. A common method is the
OECD 301F (Manometric Respirometry Test). In this test, a mixture of the test substance, a
mineral medium, and a microbial inoculum (typically from activated sludge) is incubated in a
closed flask. The biodegradation is determined by measuring the oxygen consumed by the
microorganisms over a 28-day period. A substance is considered readily biodegradable if it

reaches a certain percentage of its theoretical oxygen demand (ThOD) within a 10-day
window during the 28-day test. Adipate esters are generally considered to be readily
biodegradable.[9]

Signaling Pathways and Environmental Impact

Plasticizers can exert sublethal effects on organisms by interfering with endocrine signaling
pathways. Two key nuclear receptors implicated in the endocrine-disrupting effects of some
plasticizers are the Aryl Hydrocarbon Receptor (AhR) and the Peroxisome Proliferator-
Activated Receptors (PPARS).

Aryl Hydrocarbon Receptor (AhR) Pathway

The AhR is a ligand-activated transcription factor that regulates the expression of genes
involved in xenobiotic metabolism. Activation of AhR by certain environmental contaminants
can lead to a range of toxic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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